- Reactions of β-Azolylenamines with Sulfonyl Azides as an Approach to N-Unsubstituted 1,2,3-Triazoles and Ethene-1,2-diamines, European Journal of Organic Chemistry, 2014, 2014(17), 3684-3689
Cas no 1416447-98-7 (Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate)
1416447-98-7 structure
Product Name:Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate
CAS No:1416447-98-7
MF:C7H7N5O2S
MW:225.227778673172
CID:5722560
Update Time:2024-02-03
Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate
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- Inchi: 1S/C7H7N5O2S/c1-2-14-7(13)5-6(15-12-10-5)4-3-8-11-9-4/h3H,2H2,1H3,(H,8,9,11)
- InChI Key: QDALSKYQGZSYNF-UHFFFAOYSA-N
- SMILES: S1C(C2NN=NC=2)=C(C(OCC)=O)N=N1
Experimental Properties
- Density: 1.503±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 186-188 °C
- Boiling Point: 483.5±55.0 °C(Predicted)
- pka: 6.07±0.70(Predicted)
Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile ; 12 h, rt
Reference
Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Raw materials
Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Preparation Products
Ethyl 5-(1H-1,2,3-triazol-5-yl)-1,2,3-thiadiazole-4-carboxylate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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